Cas no 92513-46-7 (6-ethylquinoline-2,3-dicarboxylic Acid)

6-ethylquinoline-2,3-dicarboxylic Acid Properties

Names and Identifiers

• 6-ethylquinoline-2,3-dicarboxylic Acid
• AGN-PC-00NQW3
• AB52348
• 2,3-Quinolinedicarboxylic acid, 6-ethyl-
• 6-ETHYL-2,3-QUINOLINEDICARBOXYLIC ACID
• 2,3-Quinolinedicarboxylic acid,6-ethyl
• DB-079314
• MFCD09787834
• 92513-46-7
• 6-Ethylquinoline-2,3-dicarboxylic acid
• DTXSID50547834
• +Expand

• InChIKey： KHLDJQJQUCADRF-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H11NO4/c1-2-7-3-4-10-8(5-7)6-9(12(15)16)11(14-10)13(17)18/h3-6H,2H2,1H3,(H,15,16)(H,17,18)
• SMILES： CCC1=CC2=CC(=C(N=C2C=C1)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 245.06900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 245.06880783g/mol
• Heavy Atom Count: 18
• Complexity: 344
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• LogP: 2.19360
• PSA: 87.49000